Cas no 29431-25-2 (Acetyl chloride,2-(2-propen-1-ylthio)-)
29431-25-2 structure
Product Name:Acetyl chloride,2-(2-propen-1-ylthio)-
CAS No:29431-25-2
MF:C5H7ClOS
MW:150.626479387283
CID:274312
PubChem ID:308196
Update Time:2025-04-19
Acetyl chloride,2-(2-propen-1-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Acetyl chloride,2-(2-propen-1-ylthio)-
- AC1L7CET
- allylthioacetyl chloride
- Allylthioglykolsaeurechlorid
- NSC208881
- S-Allylmercaptocarbonsaeurechlorid
- S-Allylmercaptoessigsaeurechlorid
- DTXSID70308762
- SCHEMBL9471474
- NSC-208881
- 29431-25-2
- [(Prop-2-en-1-yl)sulfanyl]acetyl chloride
-
- Inchi： 1S/C5H7ClOS/c1-2-3-8-4-5(6)7/h2H,1,3-4H2
- InChI Key： HIMGANHZFPYUOV-UHFFFAOYSA-N
- SMILES： ClC(CSCC=C)=O
Computed Properties
- Exact Mass: 149.99071
- Monoisotopic Mass: 149.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 180.4°Cat760mmHg
- Flash Point: 62.9°C
- Refractive Index: 1.499
- PSA: 17.07
- LogP: 1.67100
Acetyl chloride,2-(2-propen-1-ylthio)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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